Cas no 1958068-86-4 (Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate)
Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(5-phenyl-1H-pyrrol-3-yl)methyl]carbamate
- tert-Butyl ((5-phenyl-1H-pyrrol-3-yl)methyl)carbamate
- WS-01847
- W10779
- 1958068-86-4
- MFCD28991798
- TERT-BUTYL (5-PHENYL-1H-PYRROL-3-YL)METHYLCARBAMATE
- t-Butyl (5-phenyl-1H-pyrrol-3-yl)methylcarbamate
- Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate
-
- Inchi: 1S/C16H20N2O2/c1-16(2,3)20-15(19)18-11-12-9-14(17-10-12)13-7-5-4-6-8-13/h4-10,17H,11H2,1-3H3,(H,18,19)
- InChI Key: WVGSCMLKNBVFLS-UHFFFAOYSA-N
- SMILES: O(C(NCC1=CNC(C2C=CC=CC=2)=C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 272.152477885g/mol
- Monoisotopic Mass: 272.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 54.1Ų
Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB487445-100mg |
t-Butyl (5-phenyl-1H-pyrrol-3-yl)methylcarbamate; . |
1958068-86-4 | 100mg |
€363.90 | 2025-02-21 | ||
| abcr | AB487445-250mg |
t-Butyl (5-phenyl-1H-pyrrol-3-yl)methylcarbamate; . |
1958068-86-4 | 250mg |
€599.20 | 2025-02-21 | ||
| abcr | AB487445-1g |
t-Butyl (5-phenyl-1H-pyrrol-3-yl)methylcarbamate; . |
1958068-86-4 | 1g |
€1148.50 | 2025-02-21 |
Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate
Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate (CAS No. 1958068-86-4): A Comprehensive Overview
Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate (CAS No. 1958068-86-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and psychiatric disorders.
The chemical structure of Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further linked to a 5-phenyl-1H-pyrrole ring. The presence of the phenyl group and the pyrrole ring imparts distinct chemical and biological properties to this compound, making it an interesting subject for detailed investigation.
Recent studies have highlighted the importance of pyrrole-based compounds in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that pyrrole derivatives exhibit potent activity against various targets, including enzymes and receptors involved in neurodegenerative diseases. The specific structure of Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate suggests that it may have similar biological activities, making it a promising candidate for further exploration.
In terms of synthesis, Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate can be prepared through a multi-step process involving the reaction of tert-butyl isocyanate with 5-phenylpyrrole. This synthetic route has been optimized to achieve high yields and purity, ensuring that the compound is suitable for both laboratory research and potential pharmaceutical applications.
The pharmacological profile of Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate has been the subject of several preclinical studies. One notable study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits selective binding to serotonin receptors, specifically 5-HT2A. This finding is significant because serotonin receptor modulators are known to have therapeutic potential in treating conditions such as depression, anxiety, and schizophrenia.
Furthermore, preliminary toxicity studies have shown that Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate has a favorable safety profile. The compound was found to be well-tolerated at therapeutic doses and did not exhibit significant cytotoxicity or genotoxicity in vitro. These results are encouraging and suggest that further clinical evaluation is warranted.
In addition to its potential as a therapeutic agent, Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate has also been explored for its use as a research tool. Its ability to selectively modulate serotonin receptors makes it a valuable probe for investigating the role of these receptors in various physiological processes. Researchers at Harvard University have utilized this compound to study the mechanisms underlying serotonin receptor signaling in neuronal cells.
The future prospects for Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate are promising. Ongoing clinical trials are aimed at evaluating its efficacy and safety in treating specific neurological disorders. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its therapeutic potential.
In conclusion, Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate (CAS No. 1958068-86-4) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.
1958068-86-4 (Tert-butyl (5-phenyl-1H-pyrrol-3-YL)methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)